Cas no 62469-53-8 (2-Propanol, 1-[bis(1-methylethyl)amino]-3-(dimethylamino)-)

• Product Name: 2-Propanol, 1-[bis(1-methylethyl)amino]-3-(dimethylamino)-
• CAS No: 62469-53-8
• MF: C₁₁H₂₆N₂O
• MW: 202.336943149567
• CID: 443779
• PubChem ID: 12285784
• Update Time: 2025-04-19

2-Propanol, 1-[bis(1-methylethyl)amino]-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[bis(1-methylethyl)amino]-3-(dimethylamino)-
• 1-(dimethylamino)-3-[di(propan-2-yl)amino]propan-2-ol
• DTXSID40484441
• 62469-53-8

• Inchi： 1S/C11H26N2O/c1-9(2)13(10(3)4)8-11(14)7-12(5)6/h9-11,14H,7-8H2,1-6H3
• InChI Key： KDHYQMFWPBYOIO-UHFFFAOYSA-N
• SMILES： OC(CN(C)C)CN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 202.20468
• Monoisotopic Mass: 202.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71